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Compound of Interest

Compound Name: 2-Ethylphenol

Cat. No.: B104991 Get Quote

Essential Safety and Handling Guide for 2-
Ethylphenol
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 2-Ethylphenol in a laboratory environment. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and mitigate exposure

risks.

Chemical Identifier:

Name: 2-Ethylphenol

CAS Number: 90-00-6

Molecular Formula: C₈H₁₀O[1]

Hazard Identification and Classification
2-Ethylphenol is a hazardous substance that requires careful handling. It is classified as

follows:

Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

Causes severe skin burns and eye damage.
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May cause respiratory irritation.[4][5]

Signal Word: Danger[4]

Hazard Statements:

H302: Harmful if swallowed[6]

H312: Harmful in contact with skin[2]

H314: Causes severe skin burns and eye damage[6]

H318: Causes serious eye damage[6][4]

H332: Harmful if inhaled[2]

H335: May cause respiratory irritation[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.

PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield.[7]

Must comply with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[8]

Skin Protection

Impervious, chemical-resistant gloves (e.g.,

nitrile, neoprene, or butyl rubber) and a lab coat

or protective clothing to prevent skin contact.[2]

[7] Inspect gloves before use.[7]

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood.[7] If ventilation is

inadequate or if aerosols may be generated, use

a NIOSH-approved respirator.[7][8]
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Quantitative Safety Data
Parameter Value

Oral LD50 (Mouse) 600 mg/kg[6][5][9]

Intraperitoneal LD50 (Mouse) 172 mg/kg[5][9]

Flash Point 78 °C (172.4 °F) - closed cup[4]

Density 1.037 g/mL at 25 °C[4]

Vapor Pressure 0.153 mmHg at 25 °C[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety.

Pre-Handling Procedure
Review Safety Data Sheet (SDS): Before commencing any work, thoroughly read and

understand the SDS for 2-Ethylphenol.[7]

Assemble PPE: Ensure all necessary PPE is readily available and in good condition.[7]

Prepare Workspace: Work should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[7] Ensure an eyewash station and safety shower are

accessible.[8]

Gather Materials: Have all experimental apparatus and reagents prepared and within reach

to minimize movement and potential for spills.

Safe Handling Protocol
Donning PPE: Put on all required PPE before handling the chemical.

Dispensing: Carefully measure and dispense 2-Ethylphenol, avoiding splashing and the

creation of aerosols.[7] Use non-sparking tools.[7]

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.[6][8]
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Storage: Store 2-Ethylphenol in a cool, dry, and well-ventilated place in a tightly sealed

container.[7][10] Keep it away from heat, sparks, open flames, and direct sunlight.[7][10] It is

incompatible with strong oxidizing agents, acid chlorides, and acid anhydrides.[8][11]

Spill Response
Evacuate: Immediately evacuate the affected area.[7]

Ventilate: Ensure adequate ventilation.[7]

Containment: Wearing full PPE, contain the spill using an inert, liquid-binding material such

as sand, diatomite, or universal binders.[4]

Collection: Collect the absorbed material and place it in a designated, properly labeled, and

sealed hazardous waste container.[7]

Disposal Plan
Waste Collection: All waste containing 2-Ethylphenol must be collected in a designated

hazardous waste container.[7] Do not dispose of it with household garbage or pour it down

the drain.[2]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "2-Ethylphenol".

Disposal: Dispose of the hazardous waste through a licensed waste disposal company,

following all local, regional, and national regulations.

Visual Safety Workflows
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Personal Protective Equipment (PPE) Selection

Start: Handling 2-Ethylphenol

Eye Protection:
Chemical Safety Goggles or Face Shield

Skin Protection:
Chemical-Resistant Gloves and Lab Coat

Respiratory Protection:
Work in Fume Hood

Is Ventilation Adequate?

Use NIOSH-Approved Respirator

No

Proceed with Handling

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Ethylphenol.
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2-Ethylphenol Spill Response Protocol

Spill Occurs

1. Evacuate Area

2. Ensure Ventilation

3. Don Full PPE

4. Contain with Inert Absorbent

5. Collect in Hazardous Waste Container

6. Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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